Cas no 88260-32-6 (Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester)

• Product Name: Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester
• CAS No: 88260-32-6
• MF: C₁₀H₁₆Br₂O₃
• MW: 344.040242195129
• CID: 639460
• PubChem ID: 71409619
• Update Time: 2025-04-19

Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester
• ethyl 3,8-dibromo-2-oxooctanoate
• 88260-32-6
• DTXSID40829358

• Inchi： 1S/C10H16Br2O3/c1-2-15-10(14)9(13)8(12)6-4-3-5-7-11/h8H,2-7H2,1H3
• InChI Key： VMCRDPYYILQAKS-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OCC)=O)CCCCCBr

Computed Properties

• Exact Mass: 343.94457g/mol
• Monoisotopic Mass: 341.94662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų